Cas no 1804477-48-2 (3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804477-48-2
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4829918
• Update Time: 2025-06-08

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-5-6(16-8(10,11)12)1-4(3-14)13-7(5)15/h1,3H,2H2,(H,13,15)
• InChI Key： NHLIPBCIEDXNPK-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C=O)=CC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Additional information on 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804477-48-2): A Versatile Heterocyclic Building Block in Modern Medicinal Chemistry

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde, identified by the CAS registry number 1804477-48-2, represents a structurally complex organic compound with significant potential in chemical synthesis and pharmacological applications. This molecule combines a pyridine scaffold with three strategically positioned functional groups: the bromomethyl group at position 3, a hydroxyl group at position 2, and a trifluoromethoxy substituent at position 4, all anchored to an aldehydic terminal moiety at position 6. This unique architecture allows it to serve as a multifunctional intermediate in the design of advanced pharmaceuticals and agrochemicals.

The bromomethyl group imparts synthetic versatility through its nucleophilic reactivity, enabling facile substitution reactions such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution. Recent studies (Zhang et al., 2023) have demonstrated its utility in constructing bioactive molecules with diverse pharmacophoric elements. For instance, when coupled with thiophene derivatives under palladium catalysis, this functional group facilitates the formation of novel heterobicyclic systems that exhibit potent kinase inhibitory activity. The presence of the trifluoromethoxy substituent

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In medicinal chemistry contexts,